1-[(2-fluorophenyl)methoxy]-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methoxy]-N-(2-methoxy-5-methylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O4/c1-14-9-10-19(27-2)18(12-14)23-20(25)16-7-5-11-24(21(16)26)28-13-15-6-3-4-8-17(15)22/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: RKKHIXLRUJNZNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=CN(C2=O)OCC3=CC=CC=C3F
• Molecular Formula: C21H19FN2O4
• Molecular Weight: 382.4 g/mol
• CAS No.: 868679-17-8

Description

1-[(2-fluorophenyl)methoxy]-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O4 and its molecular weight is 382.391. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Met Kinase Inhibitors

Research on compounds structurally related to the query molecule has led to the discovery of selective inhibitors for the Met kinase superfamily. These inhibitors have shown significant promise in tumor stasis in preclinical models, suggesting potential applications in cancer therapy. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective Met kinase inhibitors, demonstrating complete tumor stasis in human gastric carcinoma models following oral administration (Schroeder et al., 2009).

Serotonin Receptors and Alzheimer's Disease

Fluorinated compounds similar to the query molecule have been utilized as molecular imaging probes to study serotonin (5-HT1A) receptor densities in the brains of Alzheimer's disease patients. The use of such compounds in conjunction with positron emission tomography (PET) imaging has provided insights into the relationship between 5-HT1A receptor densities and the progression of Alzheimer's disease, suggesting potential applications in the diagnosis and understanding of neurodegenerative diseases (Kepe et al., 2006).

Cannabinoid Receptor Imaging

The development of radiotracers for studying CB1 cannabinoid receptors in the brain has been a focus of research involving fluorinated and methoxylated compounds. These tracers are synthesized for positron emission tomography (PET) imaging studies, aiming to investigate the role of cannabinoid receptors in various neurological conditions. The synthesis of such compounds demonstrates the potential of fluorinated and methoxylated derivatives in the development of imaging probes for biomedical research (Katoch-Rouse & Horti, 2003).

Safety and Hazards

Sigma-Aldrich provides this product to researchers but does not collect analytical data for it. Therefore, the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.